Cas no 70459-04-0 (N-Formyl Norfloxacin)

N-Formyl Norfloxacin structure
Product name:N-Formyl Norfloxacin
N-Formyl Norfloxacin Chemical and Physical Properties
Names and Identifiers
-
- Imp. G (EP): 1-Ethyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid
- 1-ethyl-6<wbr>
- 3-quinoli<wbr>
- LogP
- 1-Ethyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- Norfloxacin Impurity G(EP)
- 1-ethyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid
- H447VL6G86
- DTXSID701315594
- CHEBI:186132
- Norfloxacin EP Impurity G
- Norfloxacin impurity G [EP IMPURITY]
- 1-Ethyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid; Norfloxacin Imp. G (EP); Norfloxacin Impurity G
- SCHEMBL9551557
- N-Formyl Norfloxacin
- CHEMBL740
- N-Formylnorfloxacin
- 70459-04-0
- 1-Ethyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline- 3-carboxylic acid
- 1-Ethyl-6-fluoro-7-(4-formyl-1-piperazinyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid;_x000b_1-Ethyl-6-fluoro-7-(4-formylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic Acid; Norfloxacin impurity G
- 3-Quinolinecarboxylic acid, 1-ethyl-6-fluoro-7-(4-formyl-1-piperazinyl)-1,4-dihydro-4-oxo-
- N-Formylnorfloxacin (M42)
- 4-N-Formyl-1-Piperazinyl-Norfloxacin
- 7-(4-formylpiperazin-1-yl)-1-ethyl-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- A900347
- 1-ethyl-6-luoro-7-(4-ormylpiperazin-1-yl)-4-oxoquinoline-3-carboxylic acid
- 1-Ethyl-6-fluoro-7-(4-formyl-1-piperazinyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid
- UNII-H447VL6G86
-
- Inchi: InChI=1S/C17H18FN3O4/c1-2-20-9-12(17(24)25)16(23)11-7-13(18)15(8-14(11)20)21-5-3-19(10-22)4-6-21/h7-10H,2-6H2,1H3,(H,24,25)CopyCopied
- InChI Key: BFGDJPQDLMOZQQ-UHFFFAOYSA-NCopyCopied
- SMILES: CCn1cc(c(=O)c2c1cc(c(c2)F)N3CCN(CC3)C=O)C(=O)O
Computed Properties
- Exact Mass: 347.12824
- Monoisotopic Mass: 347.12813423g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 588
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 81.2Ų
- XLogP3: 1.2
Experimental Properties
- Density: 1.453±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 292-293 ºC (methanol )
- Boiling Point: 622.1±55.0 °C at 760 mmHg
- Flash Point: 330.0±31.5 °C
- Solubility: Very slightly soluble (0.16 g/l) (25 º C),
- PSA: 81.16
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
N-Formyl Norfloxacin Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
N-Formyl Norfloxacin Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | F701015-250mg |
N-Formyl Norfloxacin |
70459-04-0 | 250mg |
$572.00 | 2023-05-18 | ||
TRC | F701015-25mg |
N-Formyl Norfloxacin |
70459-04-0 | 25mg |
$ 119.00 | 2023-09-07 | ||
A2B Chem LLC | AH22002-10mg |
Norfloxacin EP Impurity G |
70459-04-0 | 10mg |
$476.00 | 2024-04-19 | ||
TRC | F701015-10mg |
N-Formyl Norfloxacin |
70459-04-0 | 10mg |
$ 63.00 | 2023-09-07 | ||
A2B Chem LLC | AH22002-25mg |
Norfloxacin EP Impurity G |
70459-04-0 | 25mg |
$642.00 | 2024-04-19 | ||
TRC | F701015-50mg |
N-Formyl Norfloxacin |
70459-04-0 | 50mg |
$ 176.00 | 2023-09-07 | ||
TRC | F701015-100mg |
N-Formyl Norfloxacin |
70459-04-0 | 100mg |
$289.00 | 2023-05-18 |
N-Formyl Norfloxacin Related Literature
-
Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
-
Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
-
Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
-
V. Vongsutilers,P. M. Gannett Org. Biomol. Chem., 2018,16, 2198-2209
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